Cas no 1361753-06-1 (4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine
• CAS No: 1361753-06-1
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 4932938
• Update Time: 2025-10-28

4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6ClF3N2O/c8-5-3-13-6(1-4(5)2-12)14-7(9,10)11/h1,3H,2,12H2
• InChI Key： BIFZEJFKZYWMBX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1361753-06-1)

4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1361753-06-1) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique aminomethyl and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chloro substitution at the 5-position, contribute to its versatility in drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1361753-06-1 for its potential role in developing novel central nervous system (CNS) therapeutics and antimicrobial agents. The compound's trifluoromethoxy group is known to improve lipophilicity, a property highly sought after in modern drug design. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The synthesis and applications of 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine are often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly methods to produce such intermediates. Questions like "How to optimize the yield of CAS 1361753-06-1?" or "What are the catalytic approaches for aminomethylation?" are commonly searched, reflecting the industry's focus on process efficiency.

From a commercial perspective, CAS 1361753-06-1 is classified as a high-value fine chemical. Its market relevance is tied to the expanding pharmaceutical intermediates sector, which is projected to grow substantially in the coming decade. The compound's pyridine core is a recurring motif in FDA-approved drugs, making it a subject of interest for patent analysts and R&D teams. Searches for "pyridine derivatives in drug development" or "trifluoromethoxy compounds in agrochemicals" highlight its interdisciplinary importance.

Analytical characterization of 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are crucial for regulatory compliance. The keyword "quality control of CAS 1361753-06-1" frequently appears in technical forums, underscoring the need for rigorous standardization in chemical manufacturing.

In summary, 4-(Aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1361753-06-1) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with the industry's shift toward sustainable synthesis and fluorine-based pharmaceuticals, position it as a compound of enduring scientific and commercial value. As research continues to uncover new utilities for this molecule, its relevance in both academic and industrial settings is expected to grow exponentially.